![molecular formula C16H18N2O2 B4180650 N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide](/img/structure/B4180650.png)
N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide
Overview
Description
N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide, also known as DMPEB, is a chemical compound that has gained attention in the scientific community for its potential applications in research. DMPEB is a selective antagonist of the transient receptor potential cation channel subfamily V member 1 (TRPV1), a receptor that plays a crucial role in pain sensation and inflammation.
Mechanism of Action
N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide selectively blocks TRPV1 by binding to a specific site on the receptor. TRPV1 is a non-selective cation channel that is activated by various stimuli, including heat, capsaicin, and acid. When TRPV1 is activated, it leads to the influx of calcium ions into the cell, which triggers a cascade of events that result in pain sensation and inflammation. This compound blocks TRPV1 by preventing the influx of calcium ions, which reduces pain sensation and inflammation.
Biochemical and Physiological Effects
This compound has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that this compound blocks TRPV1 with high selectivity and potency, making it a valuable tool for studying the function of TRPV1 in various biological processes. In vivo studies have shown that this compound reduces pain sensation and inflammation in animal models, which suggests that it has potential applications in pain management and anti-inflammatory therapy.
Advantages and Limitations for Lab Experiments
N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide has several advantages for lab experiments. It is a highly selective and potent antagonist of TRPV1, which makes it a valuable tool for studying the function of TRPV1 in various biological processes. This compound is also stable and has a long shelf life, which makes it easy to handle and store. However, this compound has some limitations for lab experiments. It is a relatively expensive compound, which can limit its availability for some researchers. This compound also has limited solubility in aqueous solutions, which can make it difficult to use in some experimental setups.
Future Directions
There are several future directions for research on N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide. One area of research is the development of new painkillers and anti-inflammatory drugs based on this compound. This compound has shown promising results in animal models, and further research is needed to determine its efficacy and safety in humans. Another area of research is the role of TRPV1 in cancer cell proliferation and apoptosis. This compound has shown potential as a tool for studying the function of TRPV1 in cancer cells, and further research is needed to determine its potential applications in cancer therapy. Additionally, further research is needed to optimize the synthesis method of this compound to improve its yield and reduce its cost.
Scientific Research Applications
N-(4,6-dimethyl-2-pyridinyl)-3-ethoxybenzamide has been extensively studied for its potential applications in pain management and inflammation. TRPV1 is a receptor that is involved in the perception of pain and the regulation of inflammation. This compound has been shown to selectively block TRPV1, which makes it a promising compound for the development of new painkillers and anti-inflammatory drugs. This compound has also been studied for its potential applications in cancer research, as TRPV1 has been shown to play a role in cancer cell proliferation and apoptosis.
properties
IUPAC Name |
N-(4,6-dimethylpyridin-2-yl)-3-ethoxybenzamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O2/c1-4-20-14-7-5-6-13(10-14)16(19)18-15-9-11(2)8-12(3)17-15/h5-10H,4H2,1-3H3,(H,17,18,19) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FLNNWYZLGCJPPL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=CC(=C1)C(=O)NC2=CC(=CC(=N2)C)C | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
270.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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